Cas no 2138518-80-4 (4-(5-amino-2,3-dimethylphenyl)benzaldehyde)

• Product Name: 4-(5-amino-2,3-dimethylphenyl)benzaldehyde
• CAS No: 2138518-80-4
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 6475164
• PubChem ID: 165490061
• Update Time: 2025-10-29

4-(5-amino-2,3-dimethylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-2,3-dimethylphenyl)benzaldehyde
• EN300-1141990
• 2138518-80-4

• Inchi： 1S/C15H15NO/c1-10-7-14(16)8-15(11(10)2)13-5-3-12(9-17)4-6-13/h3-9H,16H2,1-2H3
• InChI Key： KMHHUISIWFBKDR-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1C=C(C=C(C)C=1C)N

Computed Properties

• Exact Mass: 225.115364102g/mol
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-(5-amino-2,3-dimethylphenyl)benzaldehyde

Recent Advances in the Study of 4-(5-amino-2,3-dimethylphenyl)benzaldehyde (CAS: 2138518-80-4)

4-(5-amino-2,3-dimethylphenyl)benzaldehyde (CAS: 2138518-80-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. This research brief provides an overview of the latest findings related to this compound, highlighting its significance in the context of modern medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 4-(5-amino-2,3-dimethylphenyl)benzaldehyde, with particular emphasis on improving its yield and purity. Researchers have employed advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, to achieve efficient and scalable production of this compound. These advancements are critical for ensuring the availability of high-quality material for further biological evaluation and preclinical studies.

In addition to synthetic improvements, the biological activities of 4-(5-amino-2,3-dimethylphenyl)benzaldehyde have been investigated in various in vitro and in vivo models. Preliminary results suggest that this compound exhibits promising pharmacological properties, including anti-inflammatory and anticancer effects. For instance, a recent study demonstrated its ability to inhibit the proliferation of certain cancer cell lines by modulating key signaling pathways involved in cell growth and survival. These findings underscore the potential of this compound as a lead candidate for the development of novel therapeutic agents.

Further mechanistic studies have revealed that 4-(5-amino-2,3-dimethylphenyl)benzaldehyde interacts with specific molecular targets, such as kinases and transcription factors, which are implicated in various disease processes. By elucidating these interactions, researchers aim to design more potent and selective derivatives with enhanced therapeutic efficacy and reduced off-target effects. Such efforts are expected to contribute to the expansion of the chemical toolbox available for drug discovery and the identification of new treatment modalities.

In conclusion, the ongoing research on 4-(5-amino-2,3-dimethylphenyl)benzaldehyde (CAS: 2138518-80-4) highlights its potential as a valuable scaffold in medicinal chemistry. The compound's unique structural features, combined with its promising biological activities, make it a compelling subject for further investigation. Future studies should focus on optimizing its pharmacological profile, exploring its therapeutic applications in greater depth, and advancing its development toward clinical trials. This research brief serves as a testament to the dynamic and evolving nature of chemical biology and pharmaceutical research, where novel compounds like 4-(5-amino-2,3-dimethylphenyl)benzaldehyde continue to inspire innovation and discovery.